Cas no 2138031-08-8 (4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl)-)

• Product Name: 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl)-
• CAS No: 2138031-08-8
• MF: C₆H₄BrCl₃N₂O
• MW: 306.371757507324
• CID: 5294456
• Update Time: 2025-07-16

4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl)-

• Inchi： 1S/C6H4BrCl3N2O/c7-1-3-2-11-5(6(8,9)10)12-4(3)13/h2H,1H2,(H,11,12,13)
• InChI Key： RVHVUHUNVIDTGL-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(CBr)C(=O)N1

Additional information on 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl)-

Introduction to 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) and Its Significance in Modern Chemical Research

4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl), identified by its CAS number 2138031-08-8, is a compound of considerable interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrimidinone class, a structural motif that is widely recognized for its biological activity and potential therapeutic applications. The presence of both bromomethyl and trichloromethyl substituents in its molecular framework endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure is characterized by a six-membered aromatic ring containing two nitrogen atoms, with the 5-(bromomethyl) group attached at the fifth position and the 2-(trichloromethyl) group at the second position. This specific arrangement of functional groups enhances its utility as a building block in organic synthesis, particularly in the development of novel pharmaceutical agents. The bromomethyl moiety, in particular, serves as a versatile handle for further functionalization via nucleophilic substitution reactions, while the trichloromethyl group introduces electrophilic centers that can participate in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidinone derivatives. These compounds have demonstrated promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The unique structural features of 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) make it an attractive candidate for further investigation. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit enhanced biological activity compared to parent pyrimidinone compounds.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl), scientists have been able to generate derivatives that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Preliminary studies have shown that certain analogs exhibit potent inhibitory effects with favorable pharmacokinetic profiles.

The bromomethyl and trichloromethyl groups provide distinct opportunities for chemical modification. The bromomethyl moiety can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to tailor the compound's properties for specific applications. On the other hand, the trichloromethyl group can undergo reduction to form chloroform or alkanes, or participate in cross-coupling reactions to introduce additional substituents. These transformations make 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) a versatile tool in synthetic chemistry.

Recent advances in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence its electronic properties and interactions with biological targets. These insights have guided the design of more effective derivatives with improved binding affinity and selectivity. By integrating experimental data with computational predictions, researchers are able to accelerate the discovery process and identify promising candidates for further development.

The synthesis of 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyrimidinone core, followed by selective functionalization at the 5- and 2-positions using appropriate reagents. The introduction of the bromomethyl group can be achieved through halogen exchange reactions or direct bromination techniques, while the trichloromethyl group is often introduced via chlorination or methylation followed by subsequent halogenation. These synthetic strategies underscore the compound's importance as a versatile intermediate.

The biological evaluation of 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) derivatives has yielded several promising findings. In vitro assays have demonstrated that certain analogs exhibit significant inhibitory activity against various kinases, including those overexpressed in cancer cells. Additionally, preclinical studies have shown that some derivatives possess anti-inflammatory properties by modulating cytokine production and immune cell function. These results suggest that this compound has potential therapeutic applications in oncology and immunology.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials and intermediates like 4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl). Its availability from reputable suppliers ensures that researchers can conduct their studies without interruption, leading to faster discovery and development cycles. As interest in pyrimidinone derivatives continues to grow, demand for this compound is expected to increase further.

In conclusion,4(3H)-Pyrimidinone, 5-(bromomethyl)-2-(trichloromethyl) (CAS no: 2138031-08-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules. With ongoing advancements in synthetic chemistry and computational methods, this compound will continue to play a crucial role in the discovery and development of new therapeutic agents.